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The landscape of psoriasis treatment is rapidly evolving, with a growing interest in orally

available small molecules that can offer a convenient alternative to injectable biologics. Among

these, inhibitors of the pro-inflammatory cytokine Interleukin-17 (IL-17) are a promising class of

therapeutics. This guide provides a head-to-head comparison of emerging oral IL-17

modulators, focusing on their mechanism of action, available preclinical and clinical data, and

developmental status. This objective overview is intended for researchers, scientists, and drug

development professionals.

Mechanism of Action: Targeting the IL-17 Pathway
Interleukin-17A (IL-17A) is a key cytokine in the pathogenesis of psoriasis and other

autoimmune diseases. It is primarily produced by Th17 cells and, upon binding to its receptor

(IL-17R) on keratinocytes, triggers a signaling cascade that leads to the production of pro-

inflammatory cytokines and chemokines, resulting in keratinocyte hyperproliferation and the

characteristic plaques of psoriasis. Oral small molecule IL-17 inhibitors aim to disrupt this

pathway by directly binding to the IL-17A cytokine, preventing its interaction with its receptor.[1]

Below is a diagram illustrating the IL-17 signaling pathway and the point of intervention for oral

IL-17A inhibitors.
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Caption: IL-17 Signaling Pathway and Inhibition.
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Comparative Analysis of Oral IL-17 Modulators
Currently, there are no approved oral IL-17 inhibitors. However, several candidates are in

clinical development. This section compares the available data for the most prominent

molecules.
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Feature
DC-806 (Eli
Lilly)

DC-853 (Eli
Lilly)

ASC50
(Ascletis
Pharma)

LEO 153339
(LEO Pharma)

Target IL-17A Subunit[2] IL-17[3]
Interleukin-17

(IL-17)[4]

IL-17A/IL-17AR

Interaction[5]

Development

Phase

Phase 2b

(Psoriasis)[2]

Phase 2

(Psoriasis)

Phase 1

(Psoriasis)[6]

Phase 1

(Completed)[1]

Reported

Efficacy

Phase 1c

(Psoriasis):

43.7% mean

PASI reduction at

4 weeks (800 mg

BID) vs 13.3%

for placebo.[7]

Data not yet

publicly

available.

Reported to have

higher affinity

and improved

metabolic

stability

compared to DC-

806.[8]

Preclinical data

in a psoriasis

animal model

showed strong

efficacy.[4]

Results from

Phase 1 trial not

yet publicly

available.[1]

Available

Preclinical Data

IC50 = 10.81 nM.

[9]

Data not yet

publicly

available.

Preclinical

studies in non-

human primates

showed higher

drug exposure,

longer half-life,

and lower

clearance

compared to a

comparator oral

IL-17 inhibitor.[4]

Data not yet

publicly

available.
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Reported Safety

Phase 1: Well-

tolerated with no

serious adverse

events. Adverse

events were

mild-to-

moderate.[2]

Data not yet

publicly

available.

Phase 1 trial is

ongoing to

evaluate safety

and tolerability.

[6]

Phase 1 trial

completed,

results not yet

posted.[1]

Experimental Protocols
Detailed experimental protocols for the clinical trials are crucial for interpreting the results.

Below is a summary of the available information on the trial designs for these oral IL-17

modulators.

DC-806 Phase 1c Trial in Psoriasis
Study Design: A first-in-human, randomized, double-blind, placebo-controlled proof-of-

concept study.[7]

Participant Population: Patients with psoriasis.[7]

Treatment Arms:

High dose: 800 mg twice daily (BID)[7]

Low dose: 200 mg BID[7]

Placebo[7]

Primary Endpoints: Safety and pharmacokinetics.[7]

Exploratory Endpoint: Mean percentage reduction in Psoriasis Area and Severity Index

(PASI) from baseline at 4 weeks.[7]

ASC50 Phase 1 Trial in Psoriasis
Study Design: A randomized, double-blind, placebo-controlled, first-in-human study.[6]
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Participant Population: Healthy participants and patients with mild-to-moderate plaque

psoriasis.[6]

Primary Endpoints: Evaluate the safety, tolerability, and pharmacokinetics of ASC50.[4]

Status: Dosing of the first participants has been completed.[6]

The following diagram illustrates a general workflow for a Phase 1 clinical trial of an oral

psoriasis drug, based on the designs of the DC-806 and ASC50 trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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